Cas no 108819-18-7 (6-METHOXY-4-METHYL-2,3-DIHYDROTHIENO[3,2-C]QUINOLINE)
6-METHOXY-4-METHYL-2,3-DIHYDROTHIENO[3,2-C]QUINOLINE Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline
- 6-methoxy-4-methyl-2H,3H-thieno[3,2-c]quinoline
- Bionet2_001269
- HMS1367J15
- METHYL 4-METHYL-2,3-DIHYDROTHIENO[3,2-C]QUINOLIN-6-YL ETHER
- 6-METHOXY-4-METHYL-2,3-DIHYDROTHIENO[3,2-C]QUINOLINE
-
- MDL: MFCD03618019
- Inchi: 1S/C13H13NOS/c1-8-9-6-7-16-13(9)10-4-3-5-11(15-2)12(10)14-8/h3-5H,6-7H2,1-2H3
- InChI Key: PFZSXXBIKPBAQJ-UHFFFAOYSA-N
- SMILES: S1CCC2C(C)=NC3C(=CC=CC=3C1=2)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 260
- XLogP3: 3.1
- Topological Polar Surface Area: 47.4
6-METHOXY-4-METHYL-2,3-DIHYDROTHIENO[3,2-C]QUINOLINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB296955-100 mg |
6-Methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline; . |
108819-18-7 | 100mg |
€221.50 | 2023-04-26 | ||
| Key Organics Ltd | 2W-0209-1MG |
6-methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline |
108819-18-7 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 2W-0209-5MG |
6-methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline |
108819-18-7 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 2W-0209-10MG |
6-methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline |
108819-18-7 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 2W-0209-50MG |
6-methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline |
108819-18-7 | >90% | 50mg |
£102.00 | 2023-09-08 | |
| Key Organics Ltd | 2W-0209-100MG |
6-methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline |
108819-18-7 | >90% | 100mg |
£146.00 | 2023-09-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00884914-1g |
6-Methoxy-4-methyl-2H,3H-thieno[3,2-c]quinoline |
108819-18-7 | 90% | 1g |
¥2401.0 | 2023-04-06 | |
| Ambeed | A905283-1g |
6-Methoxy-4-methyl-2H,3H-thieno[3,2-c]quinoline |
108819-18-7 | 90% | 1g |
$350.0 | 2024-04-26 | |
| abcr | AB296955-100mg |
6-Methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline; . |
108819-18-7 | 100mg |
€283.50 | 2025-04-22 |
6-METHOXY-4-METHYL-2,3-DIHYDROTHIENO[3,2-C]QUINOLINE Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 6-METHOXY-4-METHYL-2,3-DIHYDROTHIENO[3,2-C]QUINOLINE
6-Methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline (CAS No. 108819-19-7)
6-Methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline, commonly referred to by its CAS number CAS No. 108819-19-7, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The molecule's structure features a thieno[3,2-c]quinoline skeleton with substituents at positions 6 and 4, specifically a methoxy group and a methyl group, respectively. These substituents play a crucial role in modulating the compound's chemical properties and biological activity.
The synthesis of 6-Methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline involves a series of intricate organic reactions, including cyclization and substitution processes. Recent advancements in synthetic methodology have enabled chemists to optimize the production of this compound, making it more accessible for research purposes. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and stereochemical properties.
In terms of biological activity, 6-Methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline has shown promising results in preclinical studies as a potential therapeutic agent. Researchers have explored its activity against various enzymes and cellular pathways implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that this compound exhibits selective inhibition of certain kinase enzymes, which are often overexpressed in cancer cells. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.
The pharmacokinetic profile of CAS No. 108819-19-7 has also been investigated in detail. Preclinical data indicate that the compound has moderate bioavailability and favorable pharmacokinetic parameters, making it a viable candidate for further development as an oral drug delivery agent. However, ongoing research is focused on improving its stability and reducing potential off-target effects to enhance its therapeutic index.
From a materials science perspective, the unique electronic properties of 6-Methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline make it an interesting candidate for applications in organic electronics. Its conjugated π-system and ability to undergo redox reactions suggest potential uses in organic photovoltaics and light-emitting diodes (OLEDs). Recent studies have explored its performance as an electron transport layer in OLED devices, where it has shown improved charge mobility compared to traditional materials.
In conclusion, 6-Methoxy-4-methyl-2,3-dihydrothieno[3,2-c]quinoline (CAS No. 108819-19-7) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological activity position it as a valuable tool for both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing our understanding of complex molecular systems.
108819-18-7 (6-METHOXY-4-METHYL-2,3-DIHYDROTHIENO[3,2-C]QUINOLINE) Related Products
- 866018-47-5(8-Phenoxy-4-[(E)-2-phenylethenyl]-2,3-dihydrothieno[3,2-c]quinoline)
- 95843-59-7(Thieno[3,2-c]quinoline-4-methanol, 2,3-dihydro-)
- 364381-13-5(Acetic acid, [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]-)
- 64375-81-1(2-Butanone, 4-[8-methoxy-2-methyl-4-(methylthio)-3-quinolinyl]-)
- 64375-90-2(2H-Thiopyrano[3,2-c]quinoline, 3,4-dihydro-7-methoxy-2,5-dimethyl-)
- 64375-92-4(2H-Thiopyrano[3,2-c]quinoline, 3,4-dihydro-9-methoxy-2,5-dimethyl-)
- 866133-62-2(4-Methyl-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline)
- 5689-10-1(2-Naphthalenol, 1,2,3,4,5,6,7,8-octahydro-)
- 866133-11-1(4-Methyl-2,3-dihydrothieno[3,2-c]quinolin-8-yl trifluoromethyl ether)
- 64375-79-7(2-Butanone, 4-[6-methoxy-2-methyl-4-(methylthio)-3-quinolinyl]-)